Cas no 130747-89-6 (1,3-Butanediol, 2-(6-heptenylidene)-3-methyl-, (Z)-)

• Product Name: 1,3-Butanediol, 2-(6-heptenylidene)-3-methyl-, (Z)-
• CAS No: 130747-89-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1226598
• Update Time: 2024-08-05

1,3-Butanediol, 2-(6-heptenylidene)-3-methyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 2-(6-heptenylidene)-3-methyl-, (Z)-
• 1,3-Butanediol, 2-(6-heptenylidene)-3-methyl-, (Z)- (9CI)

• Inchi： 1S/C12H22O2/c1-4-5-6-7-8-9-11(10-13)12(2,3)14/h4,9,13-14H,1,5-8,10H2,2-3H3/b11-9-
• InChI Key： YQMVYTCETYMDMX-LUAWRHEFSA-N
• SMILES： C(O)/C(=C/CCCCC=C)/C(C)(O)C

Computed Properties

• Exact Mass: 198.16206

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 315.9±37.0 °C(Predicted)
• PSA: 40.46
• pka: 14.58±0.29(Predicted)